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Compound of Interest

Compound Name: Antibiotic PF 1052

Cat. No.: B8088885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antibiotic PF 1052, a fungal metabolite isolated from Phoma sp., has demonstrated notable

biological activity, including antibacterial properties and the specific inhibition of neutrophil

migration.[1][2] As a lipophilic molecule, proper preparation of stock solutions is critical for

accurate and reproducible experimental results. These application notes provide detailed

protocols for the solubilization and storage of Antibiotic PF 1052 to ensure its stability and

efficacy in research applications.

Physicochemical and Biological Properties
A summary of the key quantitative data for Antibiotic PF 1052 is presented in the table below

for easy reference.
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Property Value Reference

Molecular Formula C₂₆H₃₉NO₄ [1]

Molecular Weight 429.6 g/mol [1]

Appearance
Colorless oily substance or

solid powder
[3][4]

Solubility

Soluble in DMSO, methanol,

chloroform, acetone, ethyl

acetate. Insoluble in water.

[1][3]

Purity ≥95% [1]

Biological Activity

- Inhibits migration of murine

neutrophils at 10 and 20 µM. -

Active against S. aureus, S.

parvulus, and C. perfringens.

[1][2]

Storage (Solid Form)

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C. Keep dry and

dark.

[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Antibiotic PF 1052 in

dimethyl sulfoxide (DMSO). This high-concentration stock is suitable for long-term storage and

subsequent dilution into aqueous cell culture media or buffers for various assays.

Materials:

Antibiotic PF 1052 (solid form)

Dimethyl sulfoxide (DMSO), cell culture grade, sterile
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Sterile microcentrifuge tubes (1.5 mL) or cryovials

Analytical balance

Vortex mixer

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate Reagents: Allow the vial of Antibiotic PF 1052 and the DMSO to come to room

temperature before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh out

4.30 mg of Antibiotic PF 1052 into the tube.

Calculation: To prepare a 10 mM solution, the required mass is calculated using the

formula: Mass (mg) = Molarity (mM) × Volume (mL) × Molecular Weight ( g/mol ) Mass

(mg) = 10 mM × 1 mL × 429.6 g/mol / 1000 = 4.296 mg

Dissolution: Add 1.0 mL of sterile, cell culture grade DMSO to the microcentrifuge tube

containing the antibiotic.

Mixing: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.

Visually inspect the solution to ensure there are no particulates.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 20-50 µL) in sterile microcentrifuge tubes or cryovials to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C for long-term storage. For short-term storage (days to

weeks), aliquots can be kept at 4°C.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the dilution of the 10 mM DMSO stock solution to final working

concentrations for use in cell culture experiments, such as neutrophil migration assays.
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Materials:

10 mM Antibiotic PF 1052 stock solution in DMSO

Sterile cell culture medium or buffer (e.g., RPMI-1640, HBSS)

Sterile microcentrifuge tubes or conical tubes

Calibrated micropipettes and sterile tips

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM Antibiotic PF 1052 stock solution at

room temperature.

Serial Dilution (Recommended): To minimize precipitation and ensure accurate final

concentrations, it is recommended to perform a serial dilution. For example, to achieve a

final concentration of 10 µM:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium to make a 10 µM solution.

Final Dilution: Add the desired volume of the intermediate dilution to your experimental

setup. For instance, to treat cells in a 1 mL final volume with 10 µM of the antibiotic, you

would add the entire 1 mL of the prepared intermediate solution.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This should

contain the same final concentration of DMSO as the highest concentration of Antibiotic PF
1052 used. For a 1:1000 dilution from the DMSO stock, the final DMSO concentration would

be 0.1%.

Mixing: Gently mix the final working solution by pipetting up and down or by gentle swirling of

the culture plate.

Incubation: Proceed with your experimental incubation as planned.

Visualization of Relevant Biological Pathway
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Antibiotic PF 1052 has been shown to inhibit neutrophil migration. This process, known as

chemotaxis, is a complex signaling cascade initiated by chemoattractants. The following

diagram illustrates a simplified overview of the key signaling events involved in neutrophil

chemotaxis.
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Caption: Simplified signaling pathway of neutrophil chemotaxis.
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Experimental Workflow for Stock Solution
Preparation
The following diagram outlines the logical flow of preparing a stock solution of Antibiotic PF
1052 for use in research.
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Caption: Workflow for preparing a 10 mM stock solution of Antibiotic PF 1052.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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